4-[7-Methyl-2,5-dioxo-1-[3-(trifluoromethyl)phenyl]-3,4,6,8-tetrahydropyrimido[4,5-d]pyridazin-4-yl]benzonitrile
Overview
Description
BAY8040 is a Potent and Selective Human Neutrophil Elastase Inhibitor. BAY-8040 combines excellent potency and selectivity with a promising pharmacokinetic profile. In vivo efficacy with regard to decreasing cardiac remodeling and amelioration of cardiac function was shown in a monocrotaline-induced rat model for pulmonary arterial hypertension.
Scientific Research Applications
Structural Analyses and Crystallography
- Crystal Structures and Analyses : Research into similar compounds, like 4-benzyl-6-phenyl-4,5-dihydropyridazin-3(2H)-one, has involved detailed crystal structure analysis using methods like N—H⋯O hydrogen bonding and C—H⋯O interactions. This kind of study is crucial for understanding the molecular geometry and potential interactions of related compounds (Dadou et al., 2019).
Chemical Synthesis and Modifications
- Synthesis of Derivatives : Research on compounds like methyl [4-(oxoacetyl)phenyl]carbamate, which share structural similarities, has explored their synthesis and potential transformations. This research aids in understanding how different functional groups and reactions impact the properties of these compounds (Velikorodov & Shustova, 2017).
Biological and Pharmacological Studies
- Cardiotonic Activity : Studies on related compounds, such as 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives, have assessed their cardiotonic activities. This research provides insights into the potential biological activities of similar compounds (Wang et al., 2008).
Novel Synthesis Methods
- Improved Synthesis Approaches : An improved synthesis method for compounds like 3-(substituted)pyrimido[4,5-c]pyridazine-5,7(1H,6H)-diones has been reported, providing valuable information for the synthesis of structurally similar compounds (Turbiak et al., 2010).
Potential Applications in Agriculture and Pest Control
- Herbicidal Activities : Investigations into derivatives like 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine have shown notable herbicidal activities. This suggests potential applications of structurally similar compounds in agriculture (Xu et al., 2012).
Properties
CAS No. |
1194453-23-0 |
---|---|
Molecular Formula |
C21H16F3N5O2 |
Molecular Weight |
427.3872 |
IUPAC Name |
4-[7-methyl-2,5-dioxo-1-[3-(trifluoromethyl)phenyl]-3,4,6,8-tetrahydropyrimido[4,5-d]pyridazin-4-yl]benzonitrile |
InChI |
InChI=1S/C21H16F3N5O2/c1-28-11-16-17(19(30)27-28)18(13-7-5-12(10-25)6-8-13)26-20(31)29(16)15-4-2-3-14(9-15)21(22,23)24/h2-9,18H,11H2,1H3,(H,26,31)(H,27,30) |
InChI Key |
UPNMBPLODWPJQQ-GOSISDBHSA-N |
SMILES |
CN1CC2=C(C(NC(=O)N2C3=CC=CC(=C3)C(F)(F)F)C4=CC=C(C=C4)C#N)C(=O)N1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
BAY8040; BAY-8040; BAY 8040. |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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